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Compound of Interest

Compound Name: MRL-650

Cat. No.: B10786935

A specific imaging agent designated "MRL-650" could not be definitively identified in a
comprehensive review of scientific and commercial literature. The term "MRL" is associated
with multiple other scientific and industrial concepts, and while various imaging probes utilize a
"650" designation, this typically refers to the spectral properties of a fluorophore rather than a
specific chemical entity.

Extensive searches for "MRL-650" in the context of a molecular imaging agent, radiotracer, or
fluorescent probe did not yield information on a specific molecule with this name. The acronym
"MRL" is most frequently used in scientific literature to refer to "Maximum Residue Limits" for
substances like pesticides, as determined by regulatory bodies, or "Minimal Risk Levels" for
toxic substances, as defined by the Agency for Toxic Substances and Disease Registry
(ATSDR). In the field of medical imaging, "MRL" is also a common abbreviation for "Magnetic
Resonance Lymphography,” a specialized MRI technique.

It is possible that "MRL-650" represents an internal or proprietary compound code that is not
yet widely disclosed in public-facing literature. Alternatively, the name may be a misnomer or a
combination of an entity's name (MRL) and a characteristic, such as an emission wavelength.

Potential Interpretations of "650" in Imaging Probes

The number "650" in the context of imaging agents, particularly in fluorescence imaging,
typically denotes the approximate maximum emission wavelength of a fluorophore in
nanometers. This far-red region of the electromagnetic spectrum is often favored for in vivo
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imaging due to reduced autofluorescence from biological tissues and deeper photon
penetration.

Several commercially available fluorescent dyes have emission maxima around 650 nm,
including:

» DyLight 650: A high-performance fluorescent dye used for labeling antibodies and other
proteins.

e TSA Vivid Fluorophore Kit 650: Used for tyramide signal amplification in
immunohistochemistry and in situ hybridization.

o BDP 630/650: A borondipyrromethene-based fluorophore.
e SaraFluor™ 650B: A fluorophore for super-resolution microscopy.

Without further clarification on the chemical nature and biological target of "MRL-650," it is not
possible to provide the detailed application notes, experimental protocols, and signaling
pathway diagrams as requested.

To proceed with generating the requested content, additional information is required to identify
the specific molecule referred to as "MRL-650." Key identifying information would include:

Chemical Structure or Class: (e.g., small molecule, antibody, nanopatrticle)

Biological Target: (e.g., a specific receptor, enzyme, or cellular process)

Imaging Modality: (e.g., Fluorescence Microscopy, PET, SPECT, MRI)

Any associated publications or manufacturer details.

Upon receiving more specific information, a comprehensive and accurate set of application
notes and protocols can be developed to meet the needs of researchers, scientists, and drug
development professionals.

 To cite this document: BenchChem. [Application Notes and Protocols: MRL-650 for Imaging
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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